Cas no 1396814-93-9 (3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine)

• Product Name: 3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine
• CAS No: 1396814-93-9
• MF: C₁₃H₁₃F₃N₄O₃S
• MW: 362.327531576157
• CID: 5888055
• PubChem ID: 71793690
• Update Time: 2025-07-21

3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1-pyridin-3-ylsulfonylpiperidin-3-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• 3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine
• F6246-2178
• AKOS024544067
• 2-(1-(pyridin-3-ylsulfonyl)piperidin-3-yl)-5-(trifluoromethyl)-1,3,4-oxadiazole
• 1396814-93-9
• VU0540808-1

• Inchi： 1S/C13H13F3N4O3S/c14-13(15,16)12-19-18-11(23-12)9-3-2-6-20(8-9)24(21,22)10-4-1-5-17-7-10/h1,4-5,7,9H,2-3,6,8H2
• InChI Key： DWTMKNXVUZFRCT-UHFFFAOYSA-N
• SMILES： O1C(C(F)(F)F)=NN=C1C1CCCN(S(C2=CC=CN=C2)(=O)=O)C1

Computed Properties

• Exact Mass: 362.06604595g/mol
• Monoisotopic Mass: 362.06604595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 97.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine

Introduction to 3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine and Its Significance in Modern Chemical Biology

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of innovative therapeutic agents. One such compound, with the CAS number 1396814-93-9, has garnered significant attention in recent years due to its unique structural features and promising biological activities. This compound, formally known as 3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine, represents a fascinating intersection of organic chemistry and medicinal biology. Its molecular architecture incorporates several key functional groups that contribute to its potential applications in drug discovery and molecular research.

The core structure of this compound features a pyridine ring sulfonylated with a piperidine moiety, which is further linked to a trifluoromethyl-substituted 1,3,4-oxadiazole ring. The presence of the trifluoromethyl group is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules due to its ability to enhance metabolic stability and binding affinity. The oxadiazole ring, on the other hand, is known for its role in modulating biological pathways by serving as a scaffold for various pharmacological interactions. This combination of structural elements makes 3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine a compelling candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds that can interact with biological targets in unique ways. The sulfonamide moiety present in this compound has been extensively studied for its potential as an intermediate in drug synthesis. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine suggests that it may exhibit similar properties while also offering new avenues for therapeutic intervention.

The piperidine ring is another critical component of this compound that warrants closer examination. Piperidine derivatives are frequently encountered in pharmaceuticals due to their favorable pharmacokinetic profiles and ability to engage with various biological receptors. The incorporation of the piperidine scaffold into the molecular framework of this compound not only enhances its solubility but also potentially improves its bioavailability. These characteristics are essential for any compound intended for therapeutic use, as they directly impact the compound's efficacy and safety.

One of the most exciting aspects of studying compounds like 3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine is the opportunity to explore their interactions with biological targets at a molecular level. Advanced computational methods and experimental techniques have enabled researchers to gain unprecedented insights into how these compounds interact with enzymes and receptors. For instance, molecular docking studies have shown that this compound can bind effectively to certain protein targets, suggesting potential applications in modulating pathways associated with diseases such as cancer and inflammation.

The trifluoromethyl group in the 5-position of the oxadiazole ring adds an additional layer of complexity to this compound's biological behavior. Trifluoromethylation is a common strategy employed in drug design to improve the pharmacological properties of molecules. This functional group can enhance binding affinity by increasing lipophilicity and metabolic stability while also influencing electronic properties through induction effects. The presence of this group in 3-({3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}sulfonyl)pyridine underscores its potential as a versatile building block for future drug candidates.

In recent clinical trials and preclinical studies, researchers have begun to uncover the therapeutic potential of structurally related compounds that share similarities with 3-{[5-(trifluoromethyl)-1H-imidazolizin]-4-yloxy}phenyl}carboxylic acid. These studies have highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects while minimizing adverse reactions. The findings from these investigations provide valuable insights into how modifications within the core scaffold can influence biological activity.

The synthesis of 1396814-93-9 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex framework of this compound efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions are commonly used in these processes due to their ability to form carbon-carbon bonds selectively under mild conditions.

The role of computational chemistry in designing and analyzing compounds like 1396814-93 cannot be overstated. Molecular modeling software allows researchers to predict how different structural modifications will affect biological activity before conducting expensive experimental trials. This approach not only saves time but also reduces costs associated with traditional drug discovery processes.

The future prospects for compounds like 1396814-93 appear promising as more research uncovers their potential applications across various therapeutic areas. As our understanding grows about how these molecules interact at a molecular level so too does our ability develop safer more effective treatments for human diseases without unintended consequences or side effects associated with conventional medicines used today.